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Compound of Interest

Compound Name: Acid Yellow 29 free acid

CAS No.: 34063-75-7

Cat. No.: B12814704

Get Quote

Executive Summary & Chemical Context
Acid Yellow 29 (C.I. 18900) is typically supplied as a sodium salt (CAS 6359-91-7).[1] However,

specific analytical applications—such as mass spectrometry standards, metal-free biological

assays, or non-aqueous titrations—require the Free Acid form.

The transition from Salt to Free Acid fundamentally alters solubility. While the salt is highly

water-soluble due to ionic dissociation, the Free Acid (protonated sulfonate/carboxylate groups)

exhibits reduced aqueous solubility and increased affinity for polar organic solvents. This guide

provides protocols for both dissolving commercial free acid and converting the sodium salt in-

house.
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Property Specification

Common Name Acid Yellow 29 (Free Acid)

IUPAC Name
1-(2,4-Dichloro-5-sulfophenyl)-3-methyl-4-(4-

sulfophenylazo)-5-pyrazolone

CAS (Salt) 6359-91-7 (Standard commercial form)

Appearance Yellow to Orange Powder

Primary Solvents DMSO, Ethanol, Methanol (for Free Acid)

~400–410 nm (Solvent dependent)

Decision Logic: Solvent & Method Selection
Before preparation, select the appropriate workflow based on your starting material and end-

use requirement.

Key Consideration

Starting Material

Commercial Free Acid Solid Commercial Sodium Salt

Protocol A:
Direct Dissolution (DMSO)

Dissolve directly Application Requirement

Non-aqueous use

Protocol B:
Ion Exchange Conversion

Na+ Free Aqueous use

Sulfonic acids are strong acids.
Even 'Free Acid' ionizes in water.

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12814704/docs?utm_src=pdf-body-img#application-note-preparation-and-handling-of-acid-yellow-29-free-acid-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12814704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision tree for selecting the appropriate preparation protocol.

Protocol A: Preparation of Stock Solution (From
Free Acid Solid)
Target: 10 mM Stock Solution in DMSO. Best For: Long-term storage, cellular assays, and

organic synthesis.

Rationale
The Free Acid form of Acid Yellow 29 contains protonated sulfonic acid groups. In water, these

groups dissociate rapidly, lowering pH. In Dimethyl Sulfoxide (DMSO), the compound remains

stable and dissolved without immediate ionization or precipitation. DMSO is chosen over

ethanol for its higher boiling point (preventing concentration drift) and superior solvency for azo

dyes.

Reagents & Equipment[3][4][5]
Solid: Acid Yellow 29 Free Acid (Purity >95%).

Solvent: Anhydrous DMSO (Spectrophotometric Grade).

Vessel: Amber glass vial (light sensitive).

Filtration: 0.22 µm PTFE syringe filter (optional).

Step-by-Step Methodology
Gravimetry: Weigh 5.70 mg of Acid Yellow 29 Free Acid (MW ~570 g/mol ; verify exact MW

on CoA) into a micro-centrifuge tube or amber vial.

Solvation: Add 1.0 mL of Anhydrous DMSO.

Note: Do not vortex vigorously if the dye is fluffy; pipette up and down to wet the powder

first.

Dissolution: Sonicate in a water bath at room temperature for 5–10 minutes.
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Visual Check: The solution should be a clear, deep yellow/orange liquid with no

particulates.

Clarification (Critical): If particulates remain, centrifuge at 10,000 x g for 3 minutes. Transfer

the supernatant to a fresh vial. This ensures the concentration is accurate and not biased by

undissolved solids.

Storage: Store at -20°C. Stable for 6 months.

Protocol B: Conversion of Sodium Salt to Free Acid
Target: Preparation of a Na+-free solution from the commercial salt. Best For: When Free Acid

solid is unavailable, or for ion-sensitive HPLC/MS applications.[1]

Rationale
Simple acidification (adding HCl) to a solution of Acid Yellow 29 sodium salt will protonate the

dye, but the sodium ions (Na+) remain in solution. To obtain a true free acid solution free of

counter-ions, Cation Exchange Chromatography is the gold standard.

Reagents
Resin: Dowex 50W-X8 (or Amberlite IR-120), Hydrogen form.[1]

Mobile Phase: Deionized Water (18.2 MΩ) or 50% Methanol (if solubility is an issue).

Column: Glass Econo-Column or a simple gravity-flow syringe barrel.

Workflow Diagram
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1. Activate Resin
(Wash with 1M HCl -> Water)

2. Load Sample
(Dissolved Na+ Salt)

3. Ion Exchange
(R-SO3- Na+  ->  R-SO3H)

4. Elution
(Collect Acidic Fraction)

5. Evaporation
(Rotovap to solid Free Acid)

Click to download full resolution via product page

Figure 2: Cation exchange workflow for salt-to-acid conversion.

Step-by-Step Methodology
Resin Preparation:

Slurry 5g of Dowex 50W-X8 resin in water.[1]

Pack into a column (bed volume ~2-3 mL).

Flush with 20 mL of 1M HCl to ensure all sites are H+.

Flush with DI water until the eluate pH is neutral.

Sample Loading:

Dissolve 50 mg of Acid Yellow 29 (Salt) in 5 mL water.
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Load onto the column carefully.

Elution:

Elute with DI water.[2] The yellow dye will move down the column.

Mechanism:[1][3] As the dye passes the resin, Na+ is captured, and H+ is released. The

eluate contains the dye in Free Acid form.

Collection: Collect the colored fraction.

Validation: The pH of this fraction should be significantly acidic (pH < 3) due to the sulfonic

acid groups.

Isolation: Rotary evaporate the aqueous fraction to dryness to obtain the solid Free Acid, or

use the solution directly.

Quality Control & Validation
Every batch must be validated to ensure the "Free Acid" state and concentration accuracy.

A. Spectral Validation (UV-Vis)
The absorption spectrum of azo dyes often shifts with pH (indicator effect).

Dilute the stock 1:100 in Acidic Water (0.1M HCl).

Dilute the stock 1:100 in Basic Water (0.1M NaOH).

Acceptance Criteria: A distinct shift in

or intensity between acidic and basic conditions confirms the integrity of the chromophore.

Note: If the spectrum is identical to the salt form in neutral buffer, the chromophore is

intact.

B. Solubility Check
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Solvent
Expected Result (Free
Acid)

Expected Result (Salt)

Water (Neutral) Low/Moderate Solubility High Solubility

DMSO High Solubility Moderate Solubility

Toluene Insoluble Insoluble

Safety & Handling
Hazard Identification: Azo dyes can be potential mutagens.[4] Handle as if toxic.

PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.

Waste Disposal: Do not pour down the drain. Dispose of as halogenated organic waste (due

to dichloro- groups).[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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